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Compound of Interest

Compound Name: Ethylhydrocupreine

Cat. No.: B1217857 Get Quote

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for the

optochin susceptibility test, a key method for the presumptive identification of Streptococcus

pneumoniae.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the optochin test?

The optochin test differentiates Streptococcus pneumoniae from other alpha-hemolytic

streptococci.[1][2] Optochin, also known as ethylhydrocupreine hydrochloride, is a quinine

derivative that selectively inhibits the growth of S. pneumoniae at low concentrations.[3][4][5] It

disrupts the bacterial cell membrane, causing changes in surface tension and leading to cell

lysis.[6] This results in a measurable zone of inhibition around an optochin-impregnated disk on

an agar plate.[4][7] Other alpha-hemolytic streptococci, often referred to as viridans

streptococci, are typically resistant to optochin and will grow up to the edge of the disk.[2][8]

Q2: I have a zone of inhibition, but it is smaller than 14mm. What does this mean?

A zone of inhibition less than 14mm is considered an equivocal or intermediate result and

requires further confirmatory testing.[2][3][9][10] While a zone of ≥14mm is a strong

presumptive indicator for S. pneumoniae, some strains may show smaller zones. Additionally,

some viridans streptococci can produce small zones of inhibition, potentially leading to a false-

positive result.[6] In such cases, a bile solubility test should be performed to confirm the

identification of S. pneumoniae.[2][3][9]
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Q3: I expected a zone of inhibition, but there is none (a resistant result). What could have gone

wrong?

Several factors can lead to a false-negative (resistant) result where an S. pneumoniae isolate

fails to show a zone of inhibition:

Incorrect Incubation Conditions: Incubation in high concentrations of CO2 can lead to smaller

or absent zones of inhibition.[6] While a CO2-enriched environment is necessary for the

growth of some S. pneumoniae isolates, excessive levels can interfere with the test.[6][9]

Choice of Agar: The type and manufacturer of the blood agar can influence the size of the

inhibition zone by up to 2mm.[11][12] Using media other than 5% sheep blood agar is not

recommended as it can result in smaller zones and ambiguous results.[9][13]

Incubation Time: Shortening the incubation time can lead to false-negative results.[11][12] An

incubation period of 18-24 hours is recommended.[3][6]

Optochin-Resistant S. pneumoniae: Although uncommon, optochin-resistant strains of S.

pneumoniae have been reported.[3][4][6] If you suspect the isolate is S. pneumoniae despite

a resistant result, a confirmatory test like bile solubility is necessary.[6]

Scanty Growth: Poor or scanty growth of the organism on the plate can make the

interpretation of the zone of inhibition difficult.[6]

Q4: Can I use any type of blood agar for the optochin test?

No, the use of 5% sheep blood agar is strongly recommended for reliable results.[9][13]

Different formulations of agar can affect the diffusion of optochin and the growth of the bacteria,

potentially leading to inaccurate zone sizes and false-negative results.[11][12]

Data Presentation
Table 1: Interpretation of Optochin Test Results
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Zone of Inhibition
Diameter (6mm, 5µg disk)

Interpretation Recommended Action

≥ 14 mm Sensitive

Presumptively identify as

Streptococcus pneumoniae.[3]

[6][7]

< 14 mm Intermediate/Equivocal

Perform a confirmatory test,

such as the bile solubility test.

[2][3][9]

No zone of inhibition Resistant

Report as not S. pneumoniae.

If morphology is highly

suggestive of S. pneumoniae,

consider confirmatory testing

for rare optochin-resistant

strains.[3][6]

Table 2: Key Experimental Parameters
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Parameter Recommendation Rationale

Culture Medium 5% Sheep Blood Agar
Ensures proper growth and

reliable zone sizes.[9][13]

Inoculum
Confluent lawn from 3-4 well-

isolated colonies

Ensures uniform growth for

accurate zone measurement.

[7][13]

Optochin Disk
5µg ethylhydrocupreine

hydrochloride

Standard concentration for

susceptibility testing.[4][6]

Incubation Temperature 35-37°C
Optimal temperature for the

growth of S. pneumoniae.[4][6]

Incubation Atmosphere 5% CO2

Supports the growth of

capnophilic S. pneumoniae

strains.[6][7]

Incubation Time 18-24 hours
Allows for sufficient growth and

diffusion of optochin.[3][6]

Experimental Protocols
Detailed Methodology for Optochin Susceptibility
Testing

Isolate Preparation: Select three to four well-isolated colonies of the alpha-hemolytic

organism to be tested from a fresh (18-24 hour) culture.[13]

Inoculation: Using a sterile cotton swab or inoculating loop, streak the selected colonies onto

a 5% sheep blood agar plate to obtain a confluent lawn of growth.[7][13]

Disk Placement: Aseptically, using sterile forceps, place a 5µg optochin disk onto the

inoculated surface of the agar.[4][7] Gently tap the disk to ensure it adheres firmly to the agar

surface.[7]

Incubation: Invert the plate and incubate at 35-37°C for 18-24 hours in an environment with

5% CO2.[4][6]
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Result Interpretation: After incubation, examine the plate for a zone of inhibition around the

optochin disk. Measure the diameter of the zone of inhibition in millimeters (mm) using a

ruler or calipers.[6][7] Refer to Table 1 for interpretation.

Visualizations
Experimental Workflow
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Issue: Expected Sensitivity, Observed Resistance

Issue: Zone of Inhibition < 14mm

Solution

Unexpected Optochin Test Result

Verify Incubation:
- 18-24 hours?

- 5% CO2?

Verify Media:
- 5% Sheep Blood Agar?

Assess Growth:
- Is growth confluent?

Perform Confirmatory Test
(e.g., Bile Solubility)

Equivocal Result

Consider Optochin-Resistant
S. pneumoniae

Correct

Repeat test with
corrected parameters

Incorrect

Correct

Incorrect

Confluent

Scanty

Report based on
confirmatory test result
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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